Cas no 101-76-8 (4,4'-DDM)

4,4'-DDM Properties

Names and Identifiers

• 4,4\'-DDM
• 4,4′-DDM
• 4,4'-DDM
• 4,4'-dichlorophenylmethane
• bis(4-chlorophenyl)-methan
• bis(4-chlorophenyl)methane
• bis(p-chlorophenyl)-methan
• Bis(p-chlorophenyl)methane
• Di(4-chlorophenyl)methane
• Di(p-chlorophenyl)methane
• P,P'-DDM
• 4,4'-dichlorodiphenylmethane
• di-(4-chlorophenyl)methane
• di-(p-chlorophenyl)methane
• 1,1'-methylene bis[4-chloro-Benzene
• 1-Chloro-4-(4-chlorobenzyl)benzene
• BRN 1873121
• DBM (the methane derivative) (VAN)
• EINECS 202-973-9
• DBM (the methane derivative)
• NSC-406594
• 1-Chloro-4-(4-chlorobenzyl)benzene #
• AI3-09103
• Diphenylmethane, 4,4'-dichloro
• NSC109556
• Benzene, 1,1'-methylenebis(4-chloro-
• DTXSID6059239
• NSC 406594
• AKOS021983202
• UNII-BT223M491B
• Methane, bis(4-chlorophenyl)-
• FT-0631541
• Benzene, 1,1'-methylenebis[4-chloro-
• Bis(4'-chlorophenyl)methane
• Q27103881
• J-000490
• 101-76-8
• CHEBI:28763
• NSC406594
• 25249-39-2
• BT223M491B
• SCHEMBL1106684
• 4-05-00-01848 (Beilstein Handbook Reference)
• WLN: GR D1R DG
• Bis-(4-chlorophenyl)-methane
• 4,4'-DDM, PESTANAL(R), analytical standard
• Benzene,1'-methylenebis[4-chloro-
• 1-chloro-4-[(4-chlorophenyl)methyl]benzene
• 1,1'-methylenebis[4-chlorobenzene]
• bis(4'-Chlorophenyl)methane (DDM)
• NSC-109556
• 1,1'-Methylenebis(4-chlorobenzene)
• 4,4'-Dichlorodiphenylmethane;p,p'-DDM
• Methane, bis(p-chlorophenyl)-
• NS00023084
• C06641
• p,p'-Dichlorodiphenylmethane
• Di-(4-chlorophenyl)methane
• 4,4'-Dichlorodiphenylmethane
• HS-4655
• Di-(p-chlorophenyl)methane
• G86121
• Bis(4-chlorophenyl)methane
• 1,1-METHYLENEBIS(4-CHLORO-BENZEN)
• +Expand

• InChIKey： VFKZTMPDYBFSTM-KVTDHHQDSA-N
• Inchi： 1S/C13H10Cl2/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11/h1-8H,9H2
• SMILES： BrC[C@H]([C@H]([C@@H]([C@@H](CBr)O)O)O)O

Computed Properties

• Exact Mass: 236.01600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 236.016
• Heavy Atom Count: 15
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 4.58420
• PSA: 0.00000
• Refractive Index: 1.6030 (estimate)
• Boiling Point: 308.48°C (rough estimate)
• Melting Point: 55.5°C
• Flash Point: 139.8ºC
• Density: 1.3650

4,4'-DDM Security Information

• RTECS：PA3925000
• Safety Instruction： 60-61
• Risk Phrases：R22; R50/53
• Dangerous goods sign： Xn N
• Hazardous Material transportation number：UN3077 9/PG 3
• Storage Condition：Warehouse ventilation and low temperature drying
• Risk Phrases： 22-50/53

4,4'-DDM Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%